Cas no 2418666-57-4 (3-ethynyl-5-(piperazin-1-yl)methylphenyl sulfurofluoridate)

• Product Name: 3-ethynyl-5-(piperazin-1-yl)methylphenyl sulfurofluoridate
• CAS No: 2418666-57-4
• MF: C₁₃H₁₅FN₂O₃S
• MW: 298.333205461502
• CID: 5677433
• PubChem ID: 165775126
• Update Time: 2025-07-18

3-ethynyl-5-(piperazin-1-yl)methylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2418666-57-4
• 3-ethynyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate
• EN300-26626169
• 3-ethynyl-5-(piperazin-1-yl)methylphenyl sulfurofluoridate

• Inchi： 1S/C13H15FN2O3S/c1-2-11-7-12(10-16-5-3-15-4-6-16)9-13(8-11)19-20(14,17)18/h1,7-9,15H,3-6,10H2
• InChI Key： GXQGVVVZHPQTBY-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(C#C)=CC(=C1)CN1CCNCC1)F

Computed Properties

• Exact Mass: 298.07874168g/mol
• Monoisotopic Mass: 298.07874168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67Ų

Additional information on 3-ethynyl-5-(piperazin-1-yl)methylphenyl sulfurofluoridate

Professional Introduction to Compound with CAS No. 2418666-57-4 and Product Name: 3-ethynyl-5-(piperazin-1-yl)methylphenyl sulfurofluoridate

The compound with the CAS number 2418666-57-4 and the product name 3-ethynyl-5-(piperazin-1-yl)methylphenyl sulfurofluoridate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates a sulfurofluoridate moiety, which is known for its ability to enhance binding affinity and selectivity in biological targets. This feature makes it particularly valuable for the design of novel pharmacological agents.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly for their role in modulating neurotransmitter systems. The presence of a piperazin-1-yl group in the compound’s structure suggests potential interactions with central nervous system receptors, which could be exploited for the development of treatments for neurological disorders. The ethynyl substituent further contributes to the compound’s reactivity, enabling diverse functionalization strategies that can be tailored for specific biological applications.

In the realm of drug discovery, the sulfurofluoridate functional group has emerged as a powerful tool for improving pharmacokinetic properties. This group enhances metabolic stability while simultaneously increasing solubility, making it an attractive choice for oral and injectable formulations. The combination of these features in 3-ethynyl-5-(piperazin-1-yl)methylphenyl sulfurofluoridate positions it as a promising candidate for further investigation in preclinical and clinical settings.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address complex diseases through multiple mechanisms of action. The structural complexity of 3-ethynyl-5-(piperazin-1-yl)methylphenyl sulfurofluoridate allows for such multifunctionality, potentially enabling it to interact with multiple targets simultaneously. This approach has shown promise in early-stage trials for conditions such as inflammation, pain management, and neurodegenerative diseases.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and pharmaceutical innovation. The introduction of the sulfurofluoridate group requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency, reducing both cost and environmental impact.

From a computational chemistry perspective, the molecular dynamics and binding affinities of 3-ethynyl-5-(piperazin-1-yl)methylphenyl sulfurofluoridate have been extensively modeled using state-of-the-art software. These simulations have provided valuable insights into how the compound interacts with biological targets at an atomic level. Such detailed understanding is crucial for optimizing drug candidates before they enter more costly and time-consuming experimental phases.

The potential therapeutic applications of this compound are vast, particularly in areas where traditional treatments have limitations. For instance, its interaction with neurotransmitter receptors may make it a viable candidate for treating conditions like depression, anxiety, and chronic pain. Additionally, its structural features could be leveraged to develop antiviral or anticancer agents, given the growing need for novel therapeutics against emerging pathogens and resistant strains.

In conclusion, 3-ethynyl-5-(piperazin-1-yl)methylphenyl sulfurofluoridate represents a significant step forward in pharmaceutical innovation. Its unique structural composition and functional properties make it a compelling candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most pressing health challenges facing humanity today.